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Compound of Interest

Compound Name: GNE 220

Cat. No.: B15610907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

GNE 220, a potent and selective inhibitor of Mitogen-Activated Protein Kinase Kinase Kinase

Kinase 4 (MAP4K4)[1][2][3][4]. Accurate preparation and storage of this stock solution are

crucial for ensuring its stability and the reproducibility of experimental results.

Chemical Properties of GNE 220
GNE 220 is available as a free base and as a hydrochloride salt. The hydrochloride salt form

generally offers enhanced water solubility and stability[3]. It is essential to use the correct

molecular weight corresponding to the specific form of the compound for accurate molarity

calculations.
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Property GNE 220 GNE 220 Hydrochloride

CAS Number 1199590-75-4[1] 2448286-21-1[2]

Molecular Formula C₂₅H₂₆N₈[1] C₂₅H₂₇ClN₈[2]

Molecular Weight 438.53 g/mol [1] 474.99 g/mol [2]

Appearance Solid Light yellow to yellow solid[2]

Solubility Data
The choice of solvent is critical for dissolving GNE 220 effectively. Based on available data,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for in

vitro use.

Solvent Maximum Solubility Special Considerations

DMSO 5.4 mg/mL (11.37 mM)

Ultrasonic treatment may be

needed. Use of newly opened,

anhydrous DMSO is

recommended as hygroscopic

DMSO can significantly impact

solubility[2].

Water 5 mg/mL (10.53 mM)

Ultrasonic treatment is

required[2]. If water is used as

the solvent for a stock solution,

it should be filtered and

sterilized with a 0.22 μm filter

before use[2].

Experimental Protocol: Preparation of a 10 mM GNE 220
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of GNE 220 hydrochloride.

Materials:
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GNE 220 hydrochloride (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Determine the required mass of GNE 220 hydrochloride:

Use the following formula to calculate the mass needed: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

474.99 g/mol = 4.75 mg

Weigh the GNE 220 hydrochloride:

Using a calibrated analytical balance, carefully weigh out the calculated mass of the GNE
220 hydrochloride powder and place it into a sterile microcentrifuge tube.

Add the solvent:

Add the desired volume of DMSO to the microcentrifuge tube containing the GNE 220
hydrochloride. For a 10 mM solution, if you weighed 4.75 mg, you would add 1 mL of

DMSO.

Dissolve the compound:

Vortex the tube for 30-60 seconds to facilitate dissolution.
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If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10

minutes[2]. Visually inspect the solution to ensure there are no visible particles.

Aliquot and store:

Once the GNE 220 hydrochloride is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage is essential to maintain the biological activity of the GNE 220 stock solution.

Storage Temperature Shelf Life Special Conditions

-80°C 6 months
Sealed storage, away from

moisture[2].

-20°C 1 month
Sealed storage, away from

moisture[2].

It is recommended to use the stock solution within the specified shelf life. Avoid repeated

freeze-thaw cycles.

Safety Precautions
When handling GNE 220 powder and its solutions, it is important to follow standard laboratory

safety procedures.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors[5].
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Avoid Contact: Prevent contact with skin and eyes[5][6]. In case of contact, rinse thoroughly

with water.

Disposal: Dispose of waste according to institutional and local regulations.
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Caption: GNE 220 inhibits the MAP4K4 signaling pathway.

Experimental Workflow
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Stock Solution Preparation Workflow

1. Calculate Mass of
GNE 220 Hydrochloride

2. Weigh GNE 220
Hydrochloride Powder

3. Add DMSO to
the Powder

4. Vortex and/or
Sonicate to Dissolve

5. Aliquot Stock
Solution

6. Store at -20°C or -80°C
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Caption: Workflow for GNE 220 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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